Tert-butyl 7-[3-(prop-2-enoylamino)propanoylamino]-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate

• IUPAC Name: tert-butyl 7-[3-(prop-2-enoylamino)propanoylamino]-3,5-dihydro-2H-1,4-benzoxazepine-4-carboxylate
• InChI: InChI=1S/C20H27N3O5/c1-5-17(24)21-9-8-18(25)22-15-6-7-16-14(12-15)13-23(10-11-27-16)19(26)28-20(2,3)4/h5-7,12H,1,8-11,13H2,2-4H3,(H,21,24)(H,22,25)
• InChI Key: WXABIBORIFWXSQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC2=C(C1)C=C(C=C2)NC(=O)CCNC(=O)C=C
• Molecular Formula: C20H27N3O5
• Molecular Weight: 389.4 g/mol

Description

Tert-butyl compounds are organic compounds containing a tert-butyl functional group. This group consists of a central carbon atom bonded to three methyl groups and one other carbon group. The structure of the specific compound you’re asking about would have additional functional groups attached, but without more information, it’s difficult to provide a detailed description.

Synthesis Analysis

The synthesis of tert-butyl compounds can vary widely depending on the specific compound. For example, tert-butyl alcohol, a simple tert-butyl compound, is commercially produced from isobutane as a co-product of propylene oxide production. More complex tert-butyl compounds may require multi-step synthesis processes involving various chemical reactions.

Molecular Structure Analysis

The molecular structure of a tert-butyl compound will depend on the specific compound. The tert-butyl group itself consists of a central carbon atom bonded to three methyl groups (forming a “tertiary” carbon) and one other carbon group. Additional functional groups will alter the overall molecular structure.

Chemical Reactions Analysis

Tert-butyl compounds can participate in a variety of chemical reactions. The specific reactions will depend on the other functional groups present in the molecule. For example, if a tert-butyl compound also contains an alcohol group, it could participate in reactions typical of alcohols, such as dehydration or oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a tert-butyl compound will depend on the specific compound. Tert-butyl alcohol, for example, is a colorless solid that is miscible with water, ethanol, and diethyl ether.

Mechanism of Action

The mechanism of action of a tert-butyl compound would depend on its specific structure and the context in which it’s used. For example, in a biological context, the compound might interact with certain proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with a tert-butyl compound will depend on the specific compound. Material Safety Data Sheets (MSDS) are a good source of this information. They contain details about the potential hazards of a compound, including physical, environmental, and health hazards, as well as advice on handling, storage, and disposal.

Future Directions

The future directions for research on tert-butyl compounds will likely depend on the specific compound and its applications. For example, if the compound has potential medicinal properties, future research might focus on clinical trials and drug development.